molecular formula C7H9F3O3 B8418914 2-Hydroxy-2-trifluoromethyl-but-3-enoic acid ethyl ester

2-Hydroxy-2-trifluoromethyl-but-3-enoic acid ethyl ester

Cat. No.: B8418914
M. Wt: 198.14 g/mol
InChI Key: PMBSPZUZLFIDHD-UHFFFAOYSA-N
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Description

2-Hydroxy-2-trifluoromethyl-but-3-enoic acid ethyl ester is a useful research compound. Its molecular formula is C7H9F3O3 and its molecular weight is 198.14 g/mol. The purity is usually 95%.
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Properties

Molecular Formula

C7H9F3O3

Molecular Weight

198.14 g/mol

IUPAC Name

ethyl 2-hydroxy-2-(trifluoromethyl)but-3-enoate

InChI

InChI=1S/C7H9F3O3/c1-3-6(12,7(8,9)10)5(11)13-4-2/h3,12H,1,4H2,2H3

InChI Key

PMBSPZUZLFIDHD-UHFFFAOYSA-N

Canonical SMILES

CCOC(=O)C(C=C)(C(F)(F)F)O

Origin of Product

United States

Synthesis routes and methods

Procedure details

To a solution of ethyl 3,3,3-trifluoropyruvate (14.2 g) in THF (200 mL) at −78° C. was added vinyl magnesium bromide (84 mL of 1M in THF) dropwise via addition funnel. The resulting mixture was then warmed to ambient temperature over 2 h. The reaction was quenched by pouring the mixture over ice. To the resulting mixture was then added 2 N HCl, the mixture was extracted with EtOAc, and dried over Na2SO4. After concentration, the resulting crude material was filtered through a plug of silica gel and rinsed with 50% Et2O/hexanes. The resulting mixture was concentrated to yield the title compound as a golden oil.
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14.2 g
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84 mL
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200 mL
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